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Compound Focus: 4-Chloro-3-sulfamoylbenzoic acid

CAS No.: 1205-30-7

Cat. No.: S591199

Chemical Profile & Key Applications

4-Chloro-3-sulfamoylbenzoic acid (CAS 1205-30-7) is primarily used as a pharmaceutical reference
standard and a key intermediate. Its main application is in the analytical method development, validation,

and quality control during the commercial production of the drug Indapamide [1] [2].

The table below summarizes its fundamental identifiers and physical properties:

Property Details

CAS Registry Number 1205-30-7 [1] [3] [4]

Molecular Formula C7HeCINO4S [1] [3] [4]

Molecular Weight 235.6 - 235.65 g/mol [1] [3] [5]

Melting Point 256°C - 258°C [4] [5] / 261°C [3]

Purity >98.0% (HPLC) [3] [4]

Physical Form White to almost white powder to crystal [3]
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Property Details

Storage Room temperature, in a cool and dark place (<15°C recommended) [3]

Spectroscopic Data for Identification

A scientific study characterized the compound using several spectroscopic techniques, providing benchmark
data you can use for identification and method development [6]. The experimental details are summarized

below:

Technique Experimental Conditions / Key Observations

| FT-IR (KBr pellet) |  Spectrometer: PerkinElmer Spectrum 1 * Range: 450 - 4000 cm™~' * Resolution: 1.0
cm™! [6] | | FT-Raman | * Spectrometer: Bruker 27 Standalone ¢ Laser Source: Nd:YAG (1064 nm)
Range: 50 - 4000 cm™! « Resolution: 2.0 cm™! [6] | | 'TH NMR | « Spectrometer: 400 MHz ¢ Solvent:
DMSO-ds [6] | | Single-Crystal X-ray Diffraction (SCXRD) | The explicit molecular structure was

confirmed using SCXRD, providing definitive geometric parameters [6]. |

Troubleshooting Common Analytical Challenges

Here are some potential issues and solutions based on general analytical chemistry principles and the

compound's properties:

Issue Possible Cause Troubleshooting Tips

| Poor HPL.C Peak Shape | - Strong interaction with residual silanols

¢ Incorrect mobile phase pH | - Use a low pH mobile phase (e.g., with phosphoric acid).

e Try a specially designed C18 column for basic compounds. | | Low Recovery in Sample Prep | -
Poor solubility in the solvent

¢ Instability in solution | - Check solubility in different solvents (e.g., methanol, DMSO).
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e Prepare solutions fresh and store at cool temperatures. | | Spectral Mismatch | - Impurities from
synthesis or degradation

¢ Incorrect instrument calibration | - Cross-check with a certified reference standard if available.

e Ensure all spectrometers are properly calibrated. |

Workflow for Analytical Method Development

The following diagram outlines a logical workflow for developing and validating an analytical method for

this compound, based on standard laboratory practices.

Initial Charpacterization

Compound Identity Confirmation
(FT-IR, NMR, Raman)

Method Optimization

HPLC Method Scouting

Iterative
Optimization

Sample Preparation Protocol

Method Validation

Routine QC Application
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Frequently Asked Questions

e What is the primary regulatory use of 4-Chloro-3-sulfamoylbenzoic acid? It is used as a reference
standard for the analytical method development, validation (AMYV), and Quality Control (QC) of

the drug substance Indapamide, supporting applications like Abbreviated New Drug Applications
(ANDA) [1] [2].

e What are the known hazards for handling this compound? Safety data indicates it may cause skin
irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). Always wear

appropriate personal protective equipment (PPE) including gloves and eye protection [3] [5].

e Has this compound shown any biological activity? Beyond its use as a standard, one study noted

that the synthetized compound was evaluated for its anti-bacterial activity [6].

e Where can I obtain this compound for my research? Several chemical suppliers, including SynZeal,

TCI Chemicals, and Thermo Scientific, list this compound in their catalogs, often available for custom
synthesis [1] [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0022286019312852
https://www.smolecule.com/products/b591199#4-chloro-3-sulfamoylbenzoic-acid-analytical-method-development
https://www.smolecule.com/products/b591199#4-chloro-3-sulfamoylbenzoic-acid-analytical-method-development
https://www.smolecule.com/products/b591199#4-chloro-3-sulfamoylbenzoic-acid-analytical-method-development
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s591199?utm_src=pdf-bulk
https://www.smolecule.com/products/s591199?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

